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Compound of Interest

Compound Name: 2-Hydroxybutanal

Cat. No.: B14680593 Get Quote

Reaction Mechanism
The self-aldol addition of propanal can be catalyzed by either a base or an acid, with base

catalysis being more common.[1]

Base-Catalyzed Mechanism
The base-catalyzed mechanism proceeds through three principal steps:

Enolate Formation: A base, such as a hydroxide ion (OH⁻), abstracts an acidic α-hydrogen

from a molecule of propanal. This deprotonation results in the formation of a resonance-

stabilized enolate ion, which is a potent nucleophile.[2][3]

Nucleophilic Attack: The nucleophilic α-carbon of the enolate attacks the electrophilic

carbonyl carbon of a second propanal molecule.[3][4] This step forms a new carbon-carbon

bond and results in an alkoxide intermediate.[4]

Protonation: The alkoxide intermediate is protonated by a protic solvent, such as water

(which is formed in the initial deprotonation step), to yield the final β-hydroxy aldehyde

product, 3-hydroxy-2-methylpentanal, and regenerates the base catalyst.[2]
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Step 1: Enolate Formation

Step 2: Nucleophilic Attack

Step 3: Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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